Cas no 945974-91-4 (Tortuic acid A; Δ8(19)-Isomer, Me ester)

• Product Name: Tortuic acid A; Δ8(19)-Isomer, Me ester
• CAS No: 945974-91-4
• MF: C₄₁H₆₂O₈
• MW: 682.926193714142
• CID: 6737232
• Update Time: 2024-03-03

Tortuic acid A; Δ8(19)-Isomer, Me ester Chemical and Physical Properties

Names and Identifiers

• ximaolide E
• lobophytone I
• Tortuic acid A; Δ8(19)-Isomer, Me ester

• Inchi： 1S/C41H62O8/c1-23(2)29-20-32(42)26(5)12-10-11-24(3)18-33(43)30-19-28(7)38-31(41(30,22-34(29)44)39(46)48-9)17-25(4)13-15-36-27(6)14-16-37(49-36)40(8,47)21-35(38)45/h17,23-24,26,29-31,35-37,45,47H,6,10-16,18-22H2,1-5,7-9H3
• InChI Key： SFVYFUUICYPZNM-UHFFFAOYSA-N
• SMILES： COC(C12C3C=C(CCC4C(=C)CCC(C(CC(C3=C(C)CC1C(=O)CC(C)CCCC(C)C(=O)CC(C(C)C)C(=O)C2)O)(O)C)O4)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• XLogP3: 3.661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids